N-(2,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-15-5-6-16(2)18(12-15)26-20(29)14-27-19-4-3-9-25-21(19)22(30)28(23(27)31)13-17-7-10-24-11-8-17/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: BWDSWLAEPCCACO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
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Scientific Research Applications

• Heterocyclic Derivatives :

  • The compound has been involved in the study of heterocyclic derivatives like guanidine, indicating its potential in the synthesis and structural analysis of complex organic compounds (Banfield, Fallon, & Gatehouse, 1987).

• Antitumor Activity :

  • Research has demonstrated the compound's relevance in synthesizing novel pyrimidiopyrazole derivatives, which exhibit significant antitumor activity (Fahim, Elshikh, & Darwish, 2019).

• Antiviral Applications :

  • The compound has been used in the synthesis of new derivatives with activity against Hepatitis B Virus, suggesting its importance in antiviral drug discovery (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).

• Antimicrobial Properties :

  • Studies have focused on synthesizing new heterocycles incorporating the compound, which have shown promising antimicrobial activities (Bondock, Rabie, Etman, & Fadda, 2008).

• HIV-1 Protease Inhibition :

  • The compound has been used to enhance the potency of HIV-1 protease inhibitors, indicating its potential in HIV therapy (Zhu et al., 2019).

• Polyheterocyclic Synthesis :

  • It has been a precursor in the construction of new polyheterocyclic ring systems, highlighting its role in complex organic synthesis (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

• Radiosynthesis for PET Imaging :

  • The compound has been used in the radiosynthesis of selective radioligands for PET imaging, important for diagnostic purposes (Dollé et al., 2008).

• Synthesis of Isoxazolines and Isoxazoles :

  • Research includes the synthesis of novel isoxazolines and isoxazoles from derivatives of the compound, contributing to the development of new chemical entities (Rahmouni et al., 2014).

• Molecular Imprinted Polymers :

  • The compound has been studied for enhancing molecular imprinted polymers, suggesting applications in advanced material science (Fahim & Abu-El Magd, 2021).